2-(Difluoromethyl)-5-ethylthiophene-3-carboxylic acid

• IUPAC Name: 2-(difluoromethyl)-5-ethylthiophene-3-carboxylic acid
• InChI: InChI=1S/C8H8F2O2S/c1-2-4-3-5(8(11)12)6(13-4)7(9)10/h3,7H,2H2,1H3,(H,11,12)
• InChI Key: GSQZUTDOHMTJSI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)C(F)F)C(=O)O
• Molecular Formula: C8H8F2O2S
• Molecular Weight: 206.21 g/mol

Description

Difluoromethyl groups are commonly used in medicinal chemistry due to their unique physicochemical properties. They are considered bioisosteres of hydroxyl and thiol functional groups, capable of hydrogen bonding. This has been exploited to improve membrane permeability and binding affinity of biologically-active compounds.

Synthesis Analysis

Difluoromethylation processes are based on X–CF2H bond formation where X is C(sp), C(sp2), C(sp3), O, N or S. This field of research has benefited from the invention of multiple difluoromethylation reagents. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray diffraction. The structure of a molecule can be influenced by the biological environment.

Chemical Reactions Analysis

Difluoromethyl groups are labile under hydrolytic conditions. The presence of certain electron-withdrawing substituents about the pyrrolic ring can accelerate this process.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are crucial for understanding its druggability. Poor aqueous solubility is one of the major hurdles in the drug development process.

Safety and Hazards

The safety and hazards of a compound are typically determined through rigorous testing and are documented in safety data sheets. These sheets provide information on the potential hazards (health, fire, reactivity and environmental) and how to work safely with the chemical product.

Future Directions

The field of difluoromethylation has seen significant advances in recent years. The introduction of difluoromethyl groups in the late stages of synthetic protocols has played a relevant role as the CF2X group substitutions exert positive impacts on the physical properties of organic compounds.